4-[(4-Chlorophenyl)sulfonyl]-8-[(3-methoxyphenoxy)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane

• IUPAC Name: 1-[4-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-2-(3-methoxyphenoxy)ethanone
• InChI: InChI=1S/C22H25ClN2O6S/c1-29-18-3-2-4-19(15-18)30-16-21(26)24-11-9-22(10-12-24)25(13-14-31-22)32(27,28)20-7-5-17(23)6-8-20/h2-8,15H,9-14,16H2,1H3
• InChI Key: ZQNWKKLOJFRAEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H25ClN2O6S
• Molecular Weight: 481.0 g/mol

Description

4-[(4-Chlorophenyl)sulfonyl]-8-[(3-methoxyphenoxy)acetyl]-1-oxa-4,8-diazaspiro[4.5]decane is a useful research compound. Its molecular formula is C22H25ClN2O6S and its molecular weight is 480.96. The purity is usually 95%.
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Scientific Research Applications

Electronic Transport in Polymer Films

Rusu et al. (2007) investigated the semiconducting properties of poly(azomethine sulfone)s, prepared by reacting bis(4-chlorophenyl)sulfone with bisphenols. These polymers exhibited typical semiconducting behaviors, with direct bandgaps ranging from 1.30 to 1.80 eV, highlighting their potential in electronic applications (Rusu, Airinei, Rusu, Prepelita, Marin, Cozan, & Rusu, 2007).

Supramolecular Arrangements

Graus et al. (2010) explored the supramolecular arrangements based on cyclohexane-5-spirohydantoin derivatives. Their study provides insights into the relationship between molecular structure and crystal structure, demonstrating the impact of substituents on supramolecular arrangements (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).

Proton Exchange Membranes

Kim, Robertson, and Guiver (2008) synthesized comb-shaped poly(arylene ether sulfone)s as proton exchange membranes, showcasing their high proton conductivity and potential in fuel cell applications. This research underlines the importance of molecular structure in designing efficient materials for energy conversion (Kim, Robertson, & Guiver, 2008).

Novel Cyclopropenone Oximes

Yoshida et al. (1988) reported on the preparation and reactions of cyclopropenone oximes with isocyanates to afford diazaspiro[2.3]hexenones. Their work contributes to the broader understanding of synthetic routes for creating novel chemical structures with potential applications in various fields of chemistry (Yoshida, Ohtsuka, Yoshida, Totani, Ogata, & Matsumoto, 1988).

Sulfonated Poly(ether sulfone)s for Fuel Cells

Matsumoto, Higashihara, and Ueda (2009) developed new locally and densely sulfonated poly(ether sulfone)s for fuel cell applications, demonstrating their potential in providing efficient proton conduction and mechanical stability for fuel cell membranes (Matsumoto, Higashihara, & Ueda, 2009).